molecular formula C8H13NOS B8691932 5-Hydroxymethyl-2-(2-methylpropyl)thiazole

5-Hydroxymethyl-2-(2-methylpropyl)thiazole

Cat. No. B8691932
M. Wt: 171.26 g/mol
InChI Key: WFDMPHVGYRVFMV-UHFFFAOYSA-N
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Description

5-Hydroxymethyl-2-(2-methylpropyl)thiazole is a useful research compound. Its molecular formula is C8H13NOS and its molecular weight is 171.26 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C8H13NOS

Molecular Weight

171.26 g/mol

IUPAC Name

[2-(2-methylpropyl)-1,3-thiazol-5-yl]methanol

InChI

InChI=1S/C8H13NOS/c1-6(2)3-8-9-4-7(5-10)11-8/h4,6,10H,3,5H2,1-2H3

InChI Key

WFDMPHVGYRVFMV-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC1=NC=C(S1)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Isovalerothioamide (6.0 g, 51 mmol) and ethyl formylchloroacetate (Heterocycles 32 (4), 693-701, (1991), 5.0 g, 33 mmol) are dissolved in dry DMF (20 mL), and heated to 95 degrees C. for 4 hours. The reaction is subsequently cooled to 0 degrees C., and cold water (50 mL) is added. The mixture is basified to pH=8 with solid sodium bicarbonate, then extracted with ether (3×35 mL). The combined organic extracts are washed with water, then saline and dried over magnesium sulfate, filtered, and concentrated. The residue is purified by flash chromatography (ethyl acetate/hexanes 4-10% elution) to give the desired product. NMR (CDCl3, 300 MHz) δ 8.27, 4.45-4.30, 3.70-3.50, 3.00-2.80, 2.30-2.10, 1.40-1.20, and 1.10-0.90.
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Synthesis routes and methods II

Procedure details

A solution of ethyl 2-(2-methylpropyl)thiazole-5-carboxylate (2.05 g, 9.6 mmol) in THF (10 mL) is added dropwise with stirring to a suspension of lithium aluminum hydride (730 mg, 19 mmol) in dry THF (50 mL) at 0 degrees C. Upon complete addition, the reaction mixture is allowed to stir at 20-25 degrees C. The reaction mixture is cooled to 0 degrees C., and water (0.75 mL), aqueous sodium hydroxide (15%, 0.75 mL), and water (2.25 mL) is added in succession. This mixture is stirred at 0 degrees C. for 1 hour, then filtered through diatomaceous earth, (THF and chloroform). The filtrate is concentrated to give 5-hydroxymethyl-2-(2-methylpropyl)thiazole, MS(ESI): MH+: 172.1.
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